3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• IUPAC Name: 3-(1,5-dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C13H21N3O4/c1-8-9(7-14-16(8)5)6-10(11(17)18)15-12(19)20-13(2,3)4/h7,10H,6H2,1-5H3,(H,15,19)(H,17,18)
• InChI Key: RVMAEAQJLVOSAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CC(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol

Description

3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid is a useful research compound. Its molecular formula is C13H21N3O4 and its molecular weight is 283.328. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Determination

• A study by Reddy & Rao (2006) demonstrated a simple and rapid synthesis method for compounds similar to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid, highlighting its potential in pharmacological activities such as antifungal, antibacterial, and anticoagulant activities.

Ligand Synthesis for Metal Complexes

• Peters et al. (2009) reported the synthesis of a tripodal N, N, O ligand closely related to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid and its use in forming metal complexes, which could be significant in catalysis or material science.

Anticonvulsant and Antinociceptive Activity

• A 2016 study by Kamiński et al. synthesized hybrid molecules related to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid. These showed promising anticonvulsant and antinociceptive activities, indicating potential applications in the treatment of epilepsy and pain.

Potential in Corrosion Inhibition

• Research by Missoum et al. (2013) on derivatives of a compound structurally similar to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid revealed their effectiveness as corrosion inhibitors. This suggests a potential application in industrial processes and materials protection.

Antibacterial and Antifungal Properties

• A study on similar compounds to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid by Aly & El-Mohdy (2015) demonstrated potential antibacterial and antifungal activities. This underscores the potential utility in medical applications, particularly in antimicrobial therapies.

Antimycobacterial Activity

• Ahsan et al. (2012) synthesized analogues of a compound similar to 3-(1,5-Dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid with significant activity against Mycobacterium tuberculosis. This highlights its potential use in developing new antitubercular drugs.